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Compound of Interest

Compound Name: CGP 54626 hydrochloride
CAS No.: 149184-21-4
Cat. No.: B1668522

Get Quote

Application Notes and Protocols: CGP 54626
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

CGP 54626 hydrochloride is a potent and selective antagonist of the GABA-B receptor, with
an IC50 value of 4 nM.[1][2][3][4][5] It is a crucial tool for investigating the physiological and
pathological roles of GABA-B receptors in the central nervous system.[3][6][7] This document
provides detailed protocols for the preparation and use of CGP 54626 hydrochloride solutions
in various experimental settings, along with its chemical properties and relevant signaling
pathways.

Chemical Properties

CGP 54626 hydrochloride is a crystalline solid.[3][4][8] Its chemical name is [S-(R,R)]---
INVALID-LINK-- phosphinic acid hydrochloride.[1]
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Property Value Reference
Molecular Weight 444.76 g/mol [1]
Molecular Formula C18H28CI2NO3P.HCI [1]

Purity >95% [3][4]

CAS Number 149184-21-4 [1]
Appearance Crystalline solid [3][4]1[8]

Solubility Data

It is important to note that the batch-specific molecular weight may vary, which can affect the

solvent volumes required to prepare stock solutions.[1]

Maximum Maximum

. . Special

Solvent Concentration Concentration . Reference

Conditions
(mM) (mg/mL)

Gentle warming

DMSO 50 22.24 , [1][2]
may be required.
Gentle warming

Ethanol 10 4.45 [1]

is required.

Experimental Protocols
Preparation of Stock Solutions

Materials:

CGP 54626 hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Ethanol, sterile

Sterile microcentrifuge tubes or vials

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://www.tocris.com/products/cgp-54626-hydrochloride_1088
https://www.tocris.com/products/cgp-54626-hydrochloride_1088
https://www.caymanchem.com/product/20121
https://www.sapphire-usa.com/product/NS0000145708/cgp-54626-(hydrochloride)
https://www.tocris.com/products/cgp-54626-hydrochloride_1088
https://www.caymanchem.com/product/20121
https://www.sapphire-usa.com/product/NS0000145708/cgp-54626-(hydrochloride)
https://www.apexbt.com/cgp-54626-hydrochloride.html
https://www.tocris.com/products/cgp-54626-hydrochloride_1088
https://www.tocris.com/products/cgp-54626-hydrochloride_1088
https://hellobio.com/cgp-54626-hydrochloride.html
https://www.tocris.com/products/cgp-54626-hydrochloride_1088
https://www.benchchem.com/product/b1668522/docs?utm_src=pdf-body#preparing-cgp-54626-hydrochloride-solution-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668522?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e \ortex mixer

e Warming block or water bath (optional)

Protocol for a 50 mM Stock Solution in DMSO:

Calculate the required mass: To prepare 1 mL of a 50 mM stock solution, you will need:

o Mass (mg) =50 mmol/L*1 mL* (1L/21000 mL) * 444.76 g/mol * (1000 mg /1 g) = 22.24
mg

» Weigh the compound: Carefully weigh out 22.24 mg of CGP 54626 hydrochloride and place
it in a sterile microcentrifuge tube.

¢ Add solvent: Add 1 mL of sterile DMSO to the tube.

e Dissolve the compound: Vortex the solution until the compound is completely dissolved. If
necessary, gently warm the solution to aid dissolution.[1][2]

o Storage: Store the stock solution at -20°C for up to one month.[2] It is recommended to
prepare and use solutions on the same day if possible.[2]

Protocol for a 10 mM Stock Solution in Ethanol:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need:

o Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL)*444.76 g/mol * (1000 mg /1 g) =4.45
mg

» Weigh the compound: Carefully weigh out 4.45 mg of CGP 54626 hydrochloride and place
it in a sterile microcentrifuge tube.

e Add solvent: Add 1 mL of sterile ethanol to the tube.

e Dissolve the compound: Vortex the solution and gently warm it to ensure complete
dissolution.[1]

» Storage: Store the stock solution at -20°C for up to one month.[2]
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General Handling and Storage

e Solid Compound: The solid form of CGP 54626 hydrochloride should be stored at room
temperature.[1] Some suppliers recommend storage at -20°C.[4][8] Always refer to the

supplier's instructions.

e Solutions: Prepare solutions on the same day of use if possible.[2] If storage is necessary,
aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and
store at -20°C for up to one month.[2] Before use, equilibrate the solution to room
temperature and ensure no precipitate is present.[2]

Signaling Pathway

CGP 54626 hydrochloride exerts its effects by antagonizing the GABA-B receptor, a G-protein
coupled receptor (GPCR).[6] Functional GABA-B receptors are heterodimers of GABA-B1 and
GABA-B2 subunits.[9][10] Upon activation by GABA, the receptor couples to Gai/o proteins,
leading to the dissociation of Ga and Gy subunits.[10] These subunits then modulate the
activity of downstream effectors, including adenylyl cyclase and ion channels, resulting in a
slow and sustained inhibitory effect on neuronal activity.[6][10]
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Caption: GABA-B receptor signaling pathway and the antagonistic action of CGP 54626.
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Experimental Workflow Example: Receptor Binding
Assay

This protocol outlines a general workflow for a competitive radioligand binding assay using
[BH]CGP 54626 to characterize the binding of other compounds to the GABA-B receptor.
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Caption: Workflow for a competitive radioligand binding assay using CGP 54626.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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